Cas no 1708199-26-1 (2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine)

• Product Name: 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine
• CAS No: 1708199-26-1
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 5161937
• Update Time: 2025-05-23

2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine

• Inchi： 1S/C8H11N5O/c1-13-6(3-5-10-13)8-11-7(2-4-9)14-12-8/h3,5H,2,4,9H2,1H3
• InChI Key： YMHAEGSEWSNJGO-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C2N(C)N=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine

Comprehensive Overview of 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS No. 1708199-26-1)

The compound 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine (CAS No. 1708199-26-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazole ring fused with an oxadiazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand for targeting specific enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine has surged due to their versatility in drug design. The compound’s ethylamine side chain enhances its solubility and bioavailability, which are critical factors in pharmacokinetic optimization. This aligns with the growing trend in precision medicine, where tailored molecular structures are essential for targeting specific disease pathways.

The oxadiazole ring system, a key component of this compound, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or amides in drug molecules. This feature has made 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine a subject of interest in the development of anti-inflammatory and anticancer agents. Its potential to modulate signal transduction pathways is also being explored, particularly in the context of immune-oncology.

From a synthetic chemistry perspective, the preparation of 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine involves multi-step reactions, including cyclization and functional group interconversion. The compound’s CAS No. 1708199-26-1 serves as a unique identifier in chemical databases, facilitating its retrieval for research purposes. Its molecular weight and purity are critical parameters for ensuring reproducibility in experimental studies.

The rise of computational chemistry and AI-driven drug discovery has further amplified the relevance of compounds like 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine. Researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This approach aligns with the broader shift toward high-throughput screening and virtual compound libraries in modern pharmacology.

In conclusion, 2-[3-(2-Methyl-2H-pyrazol-3-yl)-[1,2,4]oxadiazol-5-yl]-ethylamine represents a compelling case study in the intersection of organic synthesis and therapeutic innovation. Its structural complexity and functional diversity make it a valuable asset for researchers exploring new frontiers in drug development and biomolecular engineering. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.